Cas no 1507607-61-5 (2-(3-Methyl-1,2-thiazol-5-yl)ethan-1-ol)

• Product Name: 2-(3-Methyl-1,2-thiazol-5-yl)ethan-1-ol
• CAS No: 1507607-61-5
• MF: C₆H₉NOS
• MW: 143.206760168076
• CID: 5740242
• PubChem ID: 83674199
• Update Time: 2025-10-22

2-(3-Methyl-1,2-thiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazoleethanol, 3-methyl-
• 2-(3-Methyl-1,2-thiazol-5-yl)ethan-1-ol

• Inchi： 1S/C6H9NOS/c1-5-4-6(2-3-8)9-7-5/h4,8H,2-3H2,1H3
• InChI Key： QFTOBPBLYYVPOP-UHFFFAOYSA-N
• SMILES： S1C(CCO)=CC(C)=N1

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• Boiling Point: 167.8±22.0 °C(Predicted)
• pka: 14.58±0.10(Predicted)

Additional information on 2-(3-Methyl-1,2-thiazol-5-yl)ethan-1-ol

Introduction to 2-(3-Methyl-1,2-thiazol-5-yl)ethan-1-ol (CAS No. 1507607-61-5)

The compound 2-(3-Methyl-1,2-thiazol-5-yl)ethan-1-ol, identified by the CAS number 1507607-61-5, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiazole derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule consists of a thiazole ring substituted with a methyl group at position 3 and an ethanolic hydroxyl group at position 5. This unique combination of functional groups imparts the compound with interesting chemical properties and reactivity.

Recent studies have highlighted the potential of 2-(3-Methyl-1,2-thiazol-5-yl)ethan-1-ol in drug discovery. Researchers have explored its ability to act as a lead compound for developing new therapeutic agents targeting various diseases. For instance, investigations into its anti-inflammatory and antioxidant properties have shown promising results, suggesting its potential use in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. One notable approach involves the reaction of 3-methylthiazole with appropriate alcohols under specific conditions to form the desired product. The optimization of these synthetic routes has been a focus of recent research efforts to enhance yield and purity.

The physical and chemical properties of 2-(3-Methyl-1,2-thiazol-5-yl)ethan-1-ol make it suitable for various applications. Its solubility in organic solvents and stability under mild conditions make it an ideal candidate for use in organic synthesis as an intermediate or building block. Additionally, its ability to form stable complexes with metal ions has been explored in coordination chemistry studies.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the thiazole ring plays a crucial role in determining the molecule's electronic properties. These findings have been instrumental in designing new experiments to study its reactivity under different conditions.

In conclusion, 2-(3-Methyl-1,2-thiazol-5-y